Cas no 2034448-82-1 (1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)-4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazine)

• Product Name: 1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)-4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazine
• CAS No: 2034448-82-1
• MF: C₁₅H₂₀N₆OS
• MW: 332.423900604248
• CID: 5352003
• Update Time: 2025-06-10

1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)-4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• (4-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)piperazin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone
• [4-(5-cyclopropyl-2-methylpyrazol-3-yl)piperazin-1-yl]-(4-methylthiadiazol-5-yl)methanone
• 1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)-4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazine

• Inchi： 1S/C15H20N6OS/c1-10-14(23-18-16-10)15(22)21-7-5-20(6-8-21)13-9-12(11-3-4-11)17-19(13)2/h9,11H,3-8H2,1-2H3
• InChI Key： XBIUCQBCCHRNJS-UHFFFAOYSA-N
• SMILES： S1C(=C(C)N=N1)C(N1CCN(CC1)C1=CC(C2CC2)=NN1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 453
• XLogP3: 1.4
• Topological Polar Surface Area: 95.4

Additional information on 1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)-4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazine

Introduction to Compound with CAS No. 2034448-82-1 and Its Applications in Modern Pharmaceutical Research

Chemical research has witnessed significant advancements in the development of novel compounds that exhibit promising pharmacological properties. Among these, the compound with the CAS number 2034448-82-1 and the product name 1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)-4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazine has garnered considerable attention due to its unique structural features and potential therapeutic applications. This compound belongs to a class of heterocyclic derivatives that have been extensively studied for their role in modulating various biological pathways.

The molecular structure of this compound incorporates several key functional groups that contribute to its pharmacological activity. The presence of a cyclopropyl group and a methyl-substituted piperazine ring enhances its binding affinity to specific biological targets. Additionally, the integration of a 1H-pyrazole moiety and a 4-methyl-1,2,3-thiadiazole carbonyl group provides additional sites for interaction with biological receptors, making it a versatile candidate for drug development.

In recent years, there has been a growing interest in exploring the therapeutic potential of heterocyclic compounds in treating various diseases. The compound 1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)-4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazine has been investigated for its potential role in modulating inflammatory responses and neurotransmitter activity. Studies have shown that this compound can interact with multiple receptors involved in pain perception and immune modulation, suggesting its utility in developing novel therapeutics for conditions such as chronic pain and inflammatory disorders.

One of the most intriguing aspects of this compound is its ability to cross the blood-brain barrier, which is a critical factor for the development of central nervous system (CNS) drugs. The structural features of the compound facilitate its penetration into the CNS, making it a promising candidate for treating neurological disorders. Recent preclinical studies have demonstrated that this compound exhibits significant neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)-4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazine involves a multi-step organic synthesis process that requires precise control over reaction conditions. The use of advanced synthetic techniques ensures high yield and purity of the final product. Researchers have employed modern catalytic methods and purification techniques to optimize the synthesis pathway, making it more efficient and scalable for industrial production.

The pharmacokinetic properties of this compound have been thoroughly evaluated through in vitro and in vivo studies. These studies have revealed that the compound exhibits favorable pharmacokinetic profiles, including adequate bioavailability and prolonged half-life. This makes it an attractive candidate for clinical development as it can be administered less frequently while maintaining therapeutic efficacy.

In conclusion, the compound with CAS number 2034448-82-1 and the product name 1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)-4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazine represents a significant advancement in pharmaceutical research. Its unique structural features and promising pharmacological properties make it a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is expected to play a crucial role in addressing various medical challenges in the future.